Cas no 51-48-9 (L-Thyroxine)

L-thyroxine (levothyroxine; T4) is a synthetic thyroid hormone used in the study of hypothyroidism Dio enzyme converts L-thyroxine (T4) into biologically active triiodothyronine (T3)

L-Thyroxine structure

Product Name:L-Thyroxine

CAS No:51-48-9

Molecular Formula:C₁₅H₁₁I₄NO₄

Molecular Weight:776.8700

MDL:MFCD00002595

CID:33527

PubChem ID:5819

L-Thyroxine Properties

Names and Identifiers

- L-Thyroxine
- levothyroxine
- L-Thyroxine sodium salt pentahydrate
- 3-[4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]-alanine
- 3,5,3’,5’-tetraiodothyronine
- beta-[(3,5-diiodo-4-hydroxyphenoxy)-3,5-diiodophenyl]alanine
- l-3,5,3’,5’-tetraiodothyronine
- l-t4
- o-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-l-tyrosin
- o-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodotyrosine
- t4(hormone)
- tetraiodothyronine
- L-Thyroxine (T4) solution
- O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine
- Thyroxine Also see:
- Thyroxine Also see: T425601
- 3,3’,5,5‘’-Tetraiodo-L-thyronine
- 3,5,3',5'-tetraiodothyronine
- 3-[4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]-L-alanine
- Henning
- L-3,5,3',5'-tetraiodothyronine
- L-THYROXIN
- thx
- Thyrax
- thyroxin
- thyroxinal
- THYROXINE
- thyroxine-binding globulin
- 3,3',5,5'-Tetraiodo-L-thyronine
- L-2-Amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]-propanoic acid
- Thyreoideum
- Thyratabs
- Thyroxine iodine
- synthroid
- Levothyroxin
- (-)-Thyroxine
- 3,5,3',5'-Tetraiodo-L-thyronine
- Thyroxine (l)
- Levothyroxine sodium
- levothroid
- Levoxyl
- DL-Thyroxin
- t4
- Thyroxine (VAN)
- eltroxin
- Laevothyroxinum
- Tetramet
- T4 (Hormone)
- Thyroxine I 125
- Levothyroxinum (acid)
- Laevothyroxinum (acid)
- T
- Thyroxine, L-
- AB00052176-08
- (-)-3-(4-(4-HYDROXY-3,5-DIIODOPHENOXY)-3,5-DIIODOPHENYL)ALANINE
- KBio2_001556
- BRD-K30685142-001-08-9
- Synthroid (*Sodium salt*)
- MLS002548901
- CHEBI:18332
- HMS1921I06
- L-Thyroxine, free acid
- EINECS 200-101-1
- Levothyroxinum
- NCGC00164336-05
- SpecPlus_000871
- NCGC00164336-02
- SK&F 1-6528
- NSC-36397
- SMR000059176
- Thyrax (TN)
- Prestwick3_000403
- AM83594
- 3,3'',5,5''-tetraiodo-L-thyronine
- 1hk3
- KBio2_004124
- NSC-757434
- O-(4-Hydroxy-3,5-diiodophenyl) 3,5-diiodo-L-tyrosine
- CCG-38738
- LIOTHYRONINE SODIUM IMPURITY A [EP IMPURITY]
- Eferox
- LS-158291
- AKOS015905129
- L Thyroxine
- levothyroxin natrium
- SPBio_000386
- SR-01000759430
- CCRIS 6739
- Synthroid sodium
- CAS-51-48-9
- THYROXINE [MI]
- Spectrum5_001500
- bmse000923
- Prestwick2_000403
- LEVOTHYROXINE [VANDF]
- SDCCGMLS-0066571.P001
- SR-05000001567
- Q773449
- beta-((3,5-Diiodo-4-hydroxyphenoxy)-3,5-diiodophenyl)alanine
- LT4
- 3,5,3'',5''-tetraiodo-L-thyronine
- SPECTRUM1500774
- Prestwick_548
- UNII-Q51BO43MG4
- KBio1_001911
- D08125
- Eutirox (TN)
- Eutirox
- Thyroxine, labeled with iodine-125
- D78141
- Levothyroxine, United States Pharmacopeia (USP) Reference Standard
- Levothyroxine, Pharmaceutical Secondary Standard; Certified Reference Material
- HMS1569A08
- 1hk1
- KBio3_001642
- LEVOTHYROXINE [WHO-DD]
- NCGC00164336-01
- (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoic acid
- DB00451
- 1y0x
- L-Tyrosine,O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-
- (-)-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]alanine
- C15-H11-I4-N-O4
- Sodium levothyroxine pentahydrate
- MFCD00002595
- Levothyroxine Sodium (L-thyroxine)
- NCGC00094852-03
- LEVOTHYROXINE [USP-RS]
- L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-
- BPBio1_000360
- AB00052176_09
- Levothyroxine [INN:BAN]
- Thyroxine [BAN]
- Synthroid (TN)
- Forthyron
- Spectrum3_000611
- s2599
- HMS2090P18
- BDBM50301375
- C15H11I4NO4.Na
- Levaxin
- 2ceo
- SR-01000759430-2
- 1hk5
- MLS000028647
- AB00052176_10
- HMS3259M11
- 3,3',5,5''-Tetraiodo-L-thyronine
- Synthetic levothyroxine
- Sodium levothyroxine
- Euthyrox (TN)
- LEVOTHYROXINE (USP-RS)
- L-Tirosina, O-(4-hidroxi-3,5-diiodofenil)-3,5-diiodo-, sal de sodio (1:1)
- T44
- Oroxine
- KBioGR_000516
- Levothyroxine;T4
- (S)-2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoic acid
- HY-18341
- Spectrum_001076
- KBioSS_001556
- AC-7504
- C15-H11-I4-N-O4.Na
- HMS2092K12
- 3,5,3'5'-Tetraiodo-L-thyronine
- T4 levothyroxine
- (125I)T4
- 1hk2
- Eltroxin (TN)
- D06RGG
- 55-03-8
- (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]propanoic acid
- Spectrum2_000573
- 51-48-9
- SBI-0051608.P002
- NC00485
- BRN 2228515
- EN300-708765
- levothyroxinnatrium-
- Levothyroxine (BAN)
- Tox21_302156
- L-thyroxine (TN)
- L-Thyroxine, powder, BioReagent, suitable for cell culture
- DTXCID603214
- 4-14-00-02373 (Beilstein Handbook Reference)
- Prestwick1_000403
- SPBio_002265
- GTPL2635
- Thyroxine, L-(8CI)
- AS-81045
- Spectrum4_000128
- NSC 36397
- HMS2233J18
- C01829
- L-Thryoxin
- Soloxine
- Tox21_112101
- NCGC00164336-04
- Forthyron (TN)
- DivK1c_006967
- SCHEMBL23098
- L-Thyroxine, >=98% (HPLC)
- CHEMBL1624
- Levothroid (*Sodiumsalt*)
- Levothyroxine sodium hydrate
- Thyroxine (T4), IRMM(R) certified Reference Material
- 2-amino-3-[4-(4-hydroxy-3,5-diiodo-phenoxy)-3,5-diiodo-phenyl]-propanoic acid
- Sodium thyroxine
- CPD000059176
- 1hk4
- AC-10465
- NCGC00164336-03
- 4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodo-L-phenylalanine
- T-3850
- Levothyroxine [INN]
- Epitope ID:123889
- UNII-7U4LEE5872
- CS-1819
- LEVOTHYROXINE [HSDB]
- 3-(4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)alanine
- BSPBio_000326
- HMS2096A08
- Tox21_112101_1
- Prestwick0_000403
- NSC757434
- Levo-T
- HMS3713A08
- beta-
- (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3, 5-diiodophenyl]propanoic acid
- BRD-K30685142-001-05-5
- SW196731-3
- Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo- (9CI)
- NCGC00255368-01
- (S)-2-amino-3-(4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl)propanoicacid
- KBio2_006692
- Levothyrox
- BIDD:PXR0161
- HSDB 3108
- O-(4-Hydroxy-3,5-diidophenyl)-3,5-diiodo-L-tyrosine
- Thyroxine (I)
- Thyrox (TN)
- Levaxin (TN)
- BSPBio_002142
- NCGC00164336-06
- Thryroxine, l-
- Q51BO43MG4
- Pharmakon1600-01500774
- Levoxyl (TN)
- SR-05000001567-1
- Thyroxine sodium
- DTXSID8023214
- LT00440967
- Levothroid (*Sodium salt*)
- NS00067050
- Thyroxine (100% pure T4 reference standard (free of T3))
- Thyroxine Cord
- BRD-K30685142-001-15-4
- BRD-K30685142-001-17-0
- DB-006261
- BRD-K30685142-001-14-7
- BRD-K30685142-001-16-2
- +Expand
- MDL： MFCD00002595
- InChIKey： XUIIKFGFIJCVMT-LBPRGKRZSA-N
- Inchi： 1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m0/s1
- SMILES： IC1C(=C(C([H])=C(C=1[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])I)OC1C([H])=C(C(=C(C=1[H])I)O[H])I

Computed Properties

Exact Mass: 776.6867g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 776.6867g/mol
Monoisotopic Mass: 776.6867g/mol
Topological Polar Surface Area: 92.8Å²
Heavy Atom Count: 24
Complexity: 420
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits toxic fumes.
Dissociation Constants: pKa1 = 0.27 (carboxylic); pKa2 = 7.43 (phenol); pKa3 = 9.43 (amine) (est)
LogP: 5.25760
PSA: 92.78000
Merck: 9491
Refractive Index: 1.795
Water Partition Coefficient: insoluble
Boiling Point: 576.3°C at 760mmHg
Melting Point: 235 °C
Vapor Pressure: 4.02E-14mmHg at 25°C
Flash Point: 302.3°C
Solubility: Dissolves in 4M ammonium hydroxide in Methanol at 50mg/ml
Color/Form: Beige powder
Solubility: . Not determined
Fluka: 8-10
Sensitiveness: Light Sensitive
pka: 2.2(at 25℃)
Specific Rotation: -5 º (1N NaOH:EtOH 1:2)
Density: 2.635g/cm3

L-Thyroxine Security Information

RTECS：YP2833500
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R20/21/22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
Hazard Statement： H315-H319-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Storage Condition：2-8°C
Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
Signal Word：warning
TSCA：Yes
HazardClass：IRRITANT
FLUKA BRAND F CODES：8-10

L-Thyroxine Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Thyroxine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00395K-1g	O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine	51-48-9	98%	1g	$65.00	2024-05-01
A2B Chem LLC	AB51032-500mg	L-Thyroxine-[l-tyr-ring-13c6] hydrochloride	51-48-9	≥98%	500mg	$41.00
Aaron	AR0039DW-250mg	O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine	51-48-9	97%	250mg	$7.00
abcr	AB393741-1 g	L-Thyroxine, 95%; .	51-48-9	95%	1 g	€97.50	2023-07-19
Chemenu	CM253319-10g	L-Thyroxine	51-48-9	98%	10g	$112
ChemScence	CS-1819-500mg	L-Thyroxine	51-48-9	>98.0%	500mg	$66.0	2022-04-27
DC Chemicals	DCAPI1211-100 mg	L-Thyroxine	51-48-9	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-708765-0.05g	(2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoic acid	51-48-9	91%	0.05g	$19.0
MedChemExpress	HY-18341-10mM*1mLinDMSO	L-Thyroxine	51-48-9	99.49%	10mM*1mLinDMSO	￥660	2023-07-26
S e l l e c k ZHONG GUO	S2599-10mM (1mL in DMSO)	L-Thyroxine	51-48-9	98.52%	10mM (1mL in DMSO)	￥741.33	2022-04-26

L-Thyroxine Suppliers

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:51-48-9)

MR./MRS.:CAI JING LI

Phone:15377658509

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HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

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Wuhan DCSK Chemical Reagent Co., LTD

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(CAS:51-48-9)

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Kono Chem Co.,Ltd

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(CAS:51-48-9)

MR./MRS.:GAO JING LI

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SHANGHAI CHIRAL CHEMICALS INC.

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(CAS:51-48-9)

MR./MRS.:TIAN XIAN SHENG

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Shanghai Macklin Biochemical Co., Ltd

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MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Hubei Chaoshun Biotechnology Co., Ltd.

Audited Supplier

(CAS:51-48-9)

MR./MRS.:WANG XIAN SHENG

Phone:15927806810

Email:174160056@qq.com

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3. Thyroid endocrine status and biochemical stress responses in adult male Wistar rats chronically exposed to pristine polystyrene nanoplastics

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4. Stopped-flow-photometric and kinetic-fluorimetric methods for the determination of thyroid hormones in tablets

Marina Toledano,Ma. Carmen Gutiérrez,Agustina Gómez-Hens,Dolores Pérez-Bendito Analyst 1989 114 211
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6. Evaluation of thyroid

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7. Dual colorimetric sensing of ascorbic acid and thyroxine using Ag–EGCG–CTAB via a DFT approach

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8. Effects of tris(1,3-dichloro-2-propyl)phosphate on pathomorphology and gene/protein expression related to thyroid disruption in rats

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9. Black pepper-based beverage induced appetite-suppressing effects without altering postprandial glycaemia, gut and thyroid hormones or gastrointestinal well-being: a randomized crossover study in healthy subjects

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10. Naturally occurring organoiodines

Lishu Wang,Xuefeng Zhou,Mangaladoss Fredimoses,Shengrong Liao,Yonghong Liu RSC Adv. 2014 4 57350

51-48-9 (L-Thyroxine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:51-48-9)L-Thyroxine

Purity:99%/99%

Quantity:25g/5g

Price($):605.0/173.0

Cas no 51-48-9 (L-Thyroxine)

L-Thyroxine Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-Thyroxine Security Information

L-Thyroxine Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

L-Thyroxine Price

L-Thyroxine Suppliers

L-Thyroxine Related Literature

51-48-9 (L-Thyroxine) Related Products